5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

• IUPAC Name: 5-[(E)-2-anilinoethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H12ClN3O/c19-16-9-5-4-8-14(16)18-15(12-20)17(23-22-18)10-11-21-13-6-2-1-3-7-13/h1-11,21H/b11-10+
• InChI Key: WODXGKCBCSOKBP-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=CC2=C(C(=NO2)C3=CC=CC=C3Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)N/C=C/C2=C(C(=NO2)C3=CC=CC=C3Cl)C#N
• Molecular Formula: C18H12ClN3O
• Molecular Weight: 321.8 g/mol

Description

5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile, also known as 5-AVC, is a synthetic compound that has been used in various research applications in the scientific community. It was first synthesized in the early 2000s as a potential drug candidate, but has since been used in a variety of research applications due to its unique properties.

Scientific Research Applications

• Crystallographic Analysis and Drug-Likeness Studies : One study focused on the crystallographic analysis of dihydrofuran carbonitrile derivatives, which can have similar structures to the compound . These compounds showed coordinated compliance with certain exchange rules and were analyzed for their drug-likeliness through molecular docking analysis, suggesting potential pharmaceutical applications (Rajni Swamy et al., 2020).

• Spectroscopic Characterization and Electronic Properties : Another study conducted DFT and TD-DFT/PCM calculations on molecular structure, spectroscopic characterization, and electronic properties of certain derivatives. This research provides insights into the molecular properties that could be relevant for various applications, including materials science (Wazzan et al., 2016).

• Antimicrobial Agents Synthesis : A study described the synthesis of formazans from Mannich base of a derivative of the compound, demonstrating its potential as antimicrobial agents. This highlights the compound's possible use in developing new antimicrobial drugs (Sah et al., 2014).

• Corrosion Inhibition Studies : A research paper investigated the use of pyranopyrazole derivatives of the compound as corrosion inhibitors for mild steel. This suggests applications in materials science, particularly in corrosion protection (Yadav et al., 2016).

• Anticancer Activities : A study on ultrasound-mediated synthesis of novel derivatives explored their potential as anticancer agents. The research assessed their efficacy against human tumor cell lines, indicating potential therapeutic applications in oncology (Tiwari et al., 2016).